N-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide
• InChI: InChI=1S/C23H17N5O/c29-23(14-18-6-3-5-16-4-1-2-7-20(16)18)25-19-10-8-17(9-11-19)21-12-13-22-26-24-15-28(22)27-21/h1-13,15H,14H2,(H,25,29)
• InChI Key: ZRNMXASHGGSVRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC=C(C=C3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C23H17N5O
• Molecular Weight: 379.4 g/mol

Description

N-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(naphthalen-1-yl)acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the pyridazinone family and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(naphthalen-1-yl)acetamide has a range of potential scientific research applications. One of the primary areas of interest is in the field of cancer research. This compound has been found to exhibit potent anti-cancer activity against a range of cancer cell lines. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, making it a promising candidate for the development of new cancer therapies.
Another area of interest is in the field of neuroscience. This compound has been found to exhibit neuroprotective effects in vitro and in vivo. It has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.

Mechanism of Action

Target of Action

Similar compounds with a [1,2,4]triazolo[4,3-b]pyridazin moiety have been reported to inhibit c-met kinase , a receptor tyrosine kinase that plays a crucial role in cellular growth, survival, and migration.

Mode of Action

Compounds with similar structures have been found to inhibit their targets by binding to them and preventing their normal function . For instance, c-Met kinase inhibitors prevent the activation of the kinase, thereby inhibiting downstream signaling pathways .

Biochemical Pathways

C-met kinase is involved in several signaling pathways, including the pi3k/akt and mapk pathways, which regulate cell growth and survival . Therefore, inhibition of c-Met kinase could potentially affect these pathways.

Result of Action

Inhibition of c-met kinase by similar compounds has been associated with reduced cell growth and survival, particularly in cancer cells .

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(naphthalen-1-yl)acetamide in lab experiments is its potent activity against cancer cells and neuroprotective effects. This makes it a promising candidate for the development of new cancer therapies and treatments for neurodegenerative diseases.
However, there are also limitations to using this compound in lab experiments. One limitation is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of this compound.

Future Directions

There are a number of potential future directions for research on N-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-2-(naphthalen-1-yl)acetamide. One area of interest is in the development of new cancer therapies based on this compound. Further research is needed to fully understand the mechanism of action and potential side effects of this compound, as well as its efficacy in animal models and clinical trials.
Another area of interest is in the development of treatments for neurodegenerative diseases. This compound has been found to exhibit neuroprotective effects in animal models, making it a promising candidate for the development of new treatments for diseases such as Alzheimer's and Parkinson's.
In conclusion, this compound is a chemical compound with a range of potential scientific research applications. Its potent anti-cancer activity and neuroprotective effects make it a promising candidate for the development of new therapies for cancer and neurodegenerative diseases. However, more research is needed to fully understand the mechanism of action and potential side effects of this compound.